Cas no 1951439-70-5 (2-Bromo-3,6-difluoro-4-methylaniline)

• Product Name: 2-Bromo-3,6-difluoro-4-methylaniline
• CAS No: 1951439-70-5
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 4630920
• Update Time: 2023-08-10

2-Bromo-3,6-difluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,6-difluoro-4-methylaniline

• Inchi： 1S/C7H6BrF2N/c1-3-2-4(9)7(11)5(8)6(3)10/h2H,11H2,1H3
• InChI Key： QGIMUCTUHSVKRC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=C(C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• XLogP3: 2.5
• Topological Polar Surface Area: 26